Ethyl 4-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxylate

• IUPAC Name: ethyl 4-methyl-2-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C13H13NO3/c1-3-17-13(16)11-8(2)9-6-4-5-7-10(9)14-12(11)15/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key: ACXKEQLFCAGHAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2NC1=O)C
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol

Description

Ethyl 4-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethylmalonyl chloride (12.9 ml, 100 mmol) in anhydrous acetonitrile (30 ml) is added dropwise to a solution of 2-aminoacetophenone (10.5 g, 78 mmol) and triethylamine (13.9 ml, 100 mmol) in anhydrous acetonitrile (110 ml), under argon and at 0° C. The reaction medium is heated up to ambient temperature then treated dropwise and under argon with a solution of sodium ethylate (obtained with 1.8 g, 78 mmol, of sodium in 80 ml of ethanol), then left under agitation for 12 hours at ambient temperature. The reaction mixture is then poured into ice cold water (100 ml) and agitated for two hours, then filtered. The precipitate collected in this way is washed with water, with ethanol and with ether in order to produce 15.2 g (84%) of a white solid.